Cas no 1261990-48-0 (4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid)

• Product Name: 4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid
• CAS No: 1261990-48-0
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• MDL: MFCD18321191
• CID: 2767962
• PubChem ID: 53227080
• Update Time: 2025-06-15

4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid, 95%
• 4-(3-METHOXYCARBONYLPHENYL)-3-METHYLBENZOIC ACID
• DTXSID00690667
• MFCD18321191
• 1261990-48-0
• 3'-(Methoxycarbonyl)-2-methyl[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid

• MDL： MFCD18321191
• Inchi： 1S/C16H14O4/c1-10-8-12(15(17)18)6-7-14(10)11-4-3-5-13(9-11)16(19)20-2/h3-9H,1-2H3,(H,17,18)
• InChI Key： WMYZIECJMBLCLY-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)C1C=CC(C(=O)O)=CC=1C)=O

Computed Properties

• Exact Mass: 270.08920892Da
• Monoisotopic Mass: 270.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid

Recent Advances in the Study of 4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid (CAS: 1261990-48-0)

The compound 4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid (CAS: 1261990-48-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug discovery. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

In terms of pharmacological properties, recent studies have explored the compound's potential as an anti-inflammatory and anticancer agent. Preliminary in vitro and in vivo experiments have demonstrated its ability to modulate key signaling pathways involved in inflammation and tumor progression. For instance, the compound has been shown to inhibit the activity of certain kinases that play a crucial role in cancer cell proliferation and survival.

Furthermore, the mechanism of action of 4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid has been a subject of intense research. Molecular docking studies and biochemical assays have revealed its interaction with specific protein targets, shedding light on its therapeutic potential. These findings have opened new avenues for the development of targeted therapies, particularly in the treatment of chronic inflammatory diseases and certain types of cancer.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on structural modifications and formulation strategies to enhance its pharmacokinetic and pharmacodynamic properties.

In conclusion, 4-(3-Methoxycarbonylphenyl)-3-methylbenzoic acid (CAS: 1261990-48-0) represents a promising candidate for drug development, with its unique chemical structure and multifaceted pharmacological activities. Continued research efforts are expected to uncover its full therapeutic potential and pave the way for its application in clinical settings.